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Compound of Interest

Compound Name:
2,3-O-Isopropylidene-D-

erythronolactone

Cat. No.: B2681351 Get Quote

Essential Safety and Handling Guide for 2,3-O-
Isopropylidene-D-erythronolactone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,3-O-Isopropylidene-D-erythronolactone. Adherence to these

guidelines is critical for ensuring laboratory safety and procedural accuracy.

Personal Protective Equipment (PPE)
When handling 2,3-O-Isopropylidene-D-erythronolactone, the following personal protective

equipment is mandatory to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Always inspect

gloves for integrity before use

and use proper glove removal

technique to avoid skin

contact. For prolonged or

repeated contact, consider

double-gloving.[1]

Respiratory Protection N95 Dust Mask

A NIOSH-approved N95 dust

mask is recommended for

handling the solid form to

prevent inhalation of particles.

[2][3]

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against incidental skin contact.

Operational and Handling Plan
Proper handling and storage are crucial to maintain the integrity of 2,3-O-Isopropylidene-D-
erythronolactone and the safety of laboratory personnel.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

of dust.[1]

Avoid direct contact with skin, eyes, and clothing.

Wash hands thoroughly after handling the compound.
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As this is a combustible solid, keep it away from open flames, hot surfaces, and sources of

ignition.[2][3][4]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Segregate from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to contain the situation

and prevent exposure.

Spill Cleanup Protocol:

Step Action

1. Notification
Immediately alert others in the vicinity of the

spill.

2. Evacuation

For large spills, evacuate the area and, if

necessary, the building by pulling the nearest

fire alarm.[1]

3. PPE
Before cleaning, don the appropriate PPE as

outlined in the table above.

4. Containment

For solid spills, gently cover the material with an

inert absorbent material like sand or vermiculite

to prevent dust from becoming airborne.[5]

5. Collection

Carefully sweep up the absorbed material and

place it into a suitable, labeled container for

hazardous waste.[4] Avoid creating dust.

6. Decontamination Clean the spill area with soap and water.

7. Waste Disposal

Dispose of the sealed container and any

contaminated cleaning materials as hazardous

waste.
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Disposal Plan
Proper disposal of 2,3-O-Isopropylidene-D-erythronolactone and its waste is essential to

prevent environmental contamination and comply with regulations.

Waste Disposal Guidelines:

Waste Type Disposal Procedure

Unused Product

Dispose of as hazardous chemical waste. Do

not dispose of down the drain or in regular trash.

[6]

Contaminated Materials (e.g., gloves, absorbent

pads)

Collect in a sealed, labeled hazardous waste

container for disposal.

Empty Containers

Rinse thoroughly with a suitable solvent. The

rinsate should be collected and disposed of as

hazardous waste. Once clean, the container can

be disposed of according to institutional

guidelines.

All waste must be disposed of in accordance with local, state, and federal regulations. Contact

your institution's Environmental Health and Safety (EHS) department for specific guidance.[1]

[6]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 2,3-O-
Isopropylidene-D-erythronolactone from preparation to disposal.
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Workflow for Safe Handling of 2,3-O-Isopropylidene-D-erythronolactone

Preparation

Handling
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Perform Experiment

Clean Work Area Segregate Waste
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Caption: Logical workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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